Cas no 21106-04-7 (O-Benzyloxycarbonyl-L-tyrosine)

• Product Name: O-Benzyloxycarbonyl-L-tyrosine
• CAS No: 21106-04-7
• MF: C₁₇H₁₇NO₅
• MW: 315.320585012436
• MDL: MFCD00056724
• CID: 51719
• PubChem ID: 54356939
• Update Time: 2025-10-25

O-Benzyloxycarbonyl-L-tyrosine Chemical and Physical Properties

Names and Identifiers

• O-Cbz-L-Tyrosine
• Cbz-Tyr-OH
• O-Benzyloxycarbonyl-L-tyrosine
• 2-Amino-3-[4-(phenylmethoxycarbonyloxy)phenyl]propanoic acid
• O-Z-L-tyrosine
• H-TYR (Z)-OH
• N-BENZYLOXYCARBONYL-L-TYROSINE HYDRATE
• O-Benzyloxycarbonyl-L-tyrosin
• O-carbobenzyloxy-L-tyrosine
• O-carboxybenzyloxy-L-tyrosine
• O-cbz-L-tyrosine crystalline
• PubChem16926
• H-Tyr(Z)-OH
• O-benzyloxycarbonyl-tyrosine
• O-(Benzyloxycarbonyl)-L-tyrosine
• H821
• L-Tyrosine, O-[(phenylmethoxy)carbonyl]-
• AM20030338
• 106T047
• (S)-2-amino-3-(4-(benzyloxycarbonyloxy)phenyl)propanoic acid
• A815141
• CS-0208956
• (2s)-2-amino-3-(4-((benzyloxy)carbonyloxy)phenyl)propanoic acid
• MFCD00056724
• (S)-2-Amino-3-(4-(((benzyloxy)carbonyl)oxy)phenyl)propanoicacid
• 21106-04-7
• AKOS025311132
• AS-13292
• SCHEMBL7024349
• D86756
• O-[(Phenylmethoxy)carbonyl]-L-tyrosine
• (S)-2-Amino-3-(4-(((benzyloxy)carbonyl)oxy)phenyl)propanoic acid
• O-[(Phenylmethoxy)carbonyl]-L-tyrosine; NSC 88500;
• (2S)-2-amino-3-(4-{[(benzyloxy)carbonyl]oxy}phenyl)propanoic acid

• MDL： MFCD00056724
• Inchi： 1S/C17H17NO5/c18-15(16(19)20)10-12-6-8-14(9-7-12)23-17(21)22-11-13-4-2-1-3-5-13/h1-9,15H,10-11,18H2,(H,19,20)/t15-/m0/s1
• InChI Key： UJTCGTXQJMMYLQ-HNNXBMFYSA-N
• SMILES： O(C(=O)OCC1C=CC=CC=1)C1C=CC(=CC=1)C[C@@H](C(=O)O)N

Computed Properties

• Exact Mass: 315.11100
• Monoisotopic Mass: 315.111
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 8
• Complexity: 386
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 98.8
• XLogP3: 0.2

Experimental Properties

• Color/Form: White to off white powder
• Density: 1.302
• Melting Point: 208-212°C
• Boiling Point: 510.2 °C at 760 mmHg
• Flash Point: 262.3 °C
• Refractive Index: 1.602
• PSA: 98.85000
• LogP: 3.05690
• Specific Rotation: +22.500° (c=1, DMF: 1N HCl=8:2)

O-Benzyloxycarbonyl-L-tyrosine Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Storage Condition：Store long-term at 2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on O-Benzyloxycarbonyl-L-tyrosine

Comprehensive Overview of O-Benzyloxycarbonyl-L-tyrosine (CAS No. 21106-04-7): Properties, Applications, and Industry Insights

O-Benzyloxycarbonyl-L-tyrosine (CAS No. 21106-04-7) is a protected derivative of the amino acid L-tyrosine, widely utilized in peptide synthesis and pharmaceutical research. The compound features a benzyloxycarbonyl (Z) protecting group, which safeguards the tyrosine hydroxyl moiety during chemical reactions. This modification enhances its stability and compatibility with solid-phase peptide synthesis (SPPS), making it a cornerstone in modern bioconjugation and drug development.

In recent years, the demand for O-Benzyloxycarbonyl-L-tyrosine has surged due to its role in producing bioactive peptides and protein-based therapeutics. Researchers prioritize this compound for its high purity (>98%) and compatibility with Fmoc/tBu strategies, aligning with trends in personalized medicine and targeted drug delivery. Its CAS No. 21106-04-7 is frequently searched in databases like PubChem and Reaxys, reflecting its industrial relevance.

The compound’s molecular structure (C₁₇H₁₇NO₅) includes a carbobenzoxy group linked to the phenolic –OH of L-tyrosine. This design enables selective deprotection under mild hydrogenolysis conditions, a feature critical for synthesizing complex peptides without side-chain interference. Such precision supports advancements in cancer immunotherapy and enzyme inhibitors, addressing current scientific inquiries into peptide stability and bioavailability.

From an industrial perspective, O-Benzyloxycarbonyl-L-tyrosine is integral to GMP-compliant manufacturing. Its applications span from fluorescent probes to antibody-drug conjugates (ADCs), resonating with Google Trends data on “peptide modifications” and “bioconjugation techniques.” Suppliers often highlight its low hygroscopicity and solubility in DMF/DCM, factors that streamline large-scale production.

Emerging studies explore its utility in neuroscience research, particularly for tagging tyrosine residues in neurotransmitter analogs. This aligns with growing public interest in neurodegenerative diseases, as seen in searches for “tyrosine derivatives in Parkinson’s research.” The compound’s role in post-translational modification studies further cements its status as a versatile biochemical tool.

Quality control protocols for CAS No. 21106-04-7 emphasize HPLC and MS analysis to ensure batch consistency—a key concern for buyers querying “HPLC purity standards for protected amino acids.” Regulatory compliance (e.g., USP/EP) is another hotspot, driven by global demand for synthetic peptide APIs.

In summary, O-Benzyloxycarbonyl-L-tyrosine bridges fundamental chemistry and cutting-edge therapeutics. Its optimized properties cater to evolving needs in preclinical research and biopharmaceutical innovation, making it a recurring keyword in scientific literature and patent filings. As peptide therapeutics gain FDA approvals, this compound’s market trajectory is poised for sustained growth.